Cas no 1806432-73-4 (1-Bromo-3-(3-ethoxy-5-methoxyphenyl)propan-2-one)

• Product Name: 1-Bromo-3-(3-ethoxy-5-methoxyphenyl)propan-2-one
• CAS No: 1806432-73-4
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• CID: 4971651
• Update Time: 2025-05-19

1-Bromo-3-(3-ethoxy-5-methoxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3-ethoxy-5-methoxyphenyl)propan-2-one

• Inchi： 1S/C12H15BrO3/c1-3-16-12-6-9(4-10(14)8-13)5-11(7-12)15-2/h5-7H,3-4,8H2,1-2H3
• InChI Key： MXSXUVLJIRXHLR-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=C(C=C(C=1)OCC)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 220
• XLogP3: 2.6
• Topological Polar Surface Area: 35.5

Additional information on 1-Bromo-3-(3-ethoxy-5-methoxyphenyl)propan-2-one

Comprehensive Analysis of 1-Bromo-3-(3-ethoxy-5-methoxyphenyl)propan-2-one (CAS No. 1806432-73-4)

In the realm of organic chemistry, 1-Bromo-3-(3-ethoxy-5-methoxyphenyl)propan-2-one (CAS No. 1806432-73-4) has garnered significant attention due to its unique structural properties and versatile applications. This compound, characterized by its brominated ketone moiety and substituted phenyl ring, serves as a pivotal intermediate in pharmaceutical synthesis and material science. Researchers and industry professionals are increasingly exploring its potential, especially in the context of green chemistry and sustainable manufacturing processes.

The molecular structure of 1-Bromo-3-(3-ethoxy-5-methoxyphenyl)propan-2-one features a propan-2-one backbone with a bromine atom at the 1-position and a 3-ethoxy-5-methoxyphenyl group at the 3-position. This arrangement imparts distinct reactivity, making it valuable for cross-coupling reactions and nucleophilic substitutions. Recent studies highlight its role in synthesizing bioactive molecules, particularly in the development of novel antioxidants and anti-inflammatory agents, aligning with the growing demand for health-focused compounds.

One of the most searched questions regarding this compound is: "What are the applications of 1-Bromo-3-(3-ethoxy-5-methoxyphenyl)propan-2-one in drug discovery?" The answer lies in its ability to act as a building block for complex heterocycles, which are foundational in designing targeted therapies. For instance, its derivatives have shown promise in modulating enzyme activity, a hot topic in precision medicine. Additionally, its ethoxy and methoxy substituents enhance solubility, a critical factor in drug formulation.

From an industrial perspective, CAS No. 1806432-73-4 is gaining traction in high-performance material synthesis. Its incorporation into polymer matrices improves thermal stability and optical properties, addressing the need for advanced functional materials in electronics and coatings. This aligns with the surge in searches for "sustainable chemical alternatives" and "eco-friendly additives," reflecting broader environmental concerns.

Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing 1-Bromo-3-(3-ethoxy-5-methoxyphenyl)propan-2-one, ensuring purity and consistency. Quality control is paramount, as impurities can affect downstream applications. FAQs like "How to optimize the synthesis of CAS 1806432-73-4?" often emphasize catalyst selection and reaction conditions, underscoring the compound's synthetic complexity.

In summary, 1-Bromo-3-(3-ethoxy-5-methoxyphenyl)propan-2-one (CAS No. 1806432-73-4) is a multifaceted compound with expanding relevance in pharmaceuticals, materials science, and green chemistry. Its structural versatility and functional adaptability make it a subject of ongoing research, particularly in addressing contemporary challenges like sustainable synthesis and drug development. As interest grows, so does the need for innovative approaches to harness its full potential.